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Compound of Interest

Compound Name: Cy5 dimethyl

Cat. No.: B1670620 Get Quote

Essential Safety and Handling Guide for Cy5
Dimethyl
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Cy5
dimethyl. Following these procedures will help ensure a safe laboratory environment and

proper management of this fluorescent dye.

Chemical and Physical Properties of Cy5 Dimethyl
A summary of the key properties of Cy5 dimethyl is provided in the table below for easy

reference.
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Property Value

Molecular Formula C27H31IN2[1]

Molecular Weight 510.46 g/mol [1][2]

Appearance Dark golden powder or crystalline solid[3]

Solubility
Soluble in organic solvents (DMF, DMSO,

dichloromethane); Insoluble in water[1][4]

Excitation Maximum (λex) 646 nm[1][5]

Emission Maximum (λem) 662 nm[1][5]

Molar Extinction Coefficient (ε) 250,000 L·mol⁻¹·cm⁻¹[1][5]

Fluorescence Quantum Yield (Φ) 0.2[1][5]

Storage Conditions Store at -20°C in the dark, desiccated.[1][5]

Note: Occupational exposure limits for Cy5 dimethyl have not been established. General

precautions for handling potentially hazardous chemicals should be strictly followed.

Personal Protective Equipment (PPE)
When handling Cy5 dimethyl in either solid or solution form, the following personal protective

equipment is mandatory to minimize exposure and ensure personal safety.

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile). Gloves must be inspected

before use and disposed of properly after handling the compound.

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust or aerosols. If working with large quantities or if there is a risk of

aerosolization, a NIOSH-approved respirator may be necessary.
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Operational Plan for Safe Handling
Adherence to the following step-by-step procedures is crucial for the safe handling of Cy5
dimethyl.

Handling Solid Cy5 Dimethyl
Preparation: Before handling the solid compound, ensure you are in a well-ventilated area,

preferably a chemical fume hood. Put on all required PPE.

Weighing: When weighing the powdered form, handle it carefully to avoid creating dust. Use

a microbalance within a fume hood if possible.

Dissolving: To prepare a stock solution, add the appropriate organic solvent (e.g., DMSO or

DMF) to the vial containing the solid Cy5 dimethyl. Cap the vial tightly and vortex or

sonicate until the solid is completely dissolved.

Handling Cy5 Dimethyl Solutions
Dilution: When making further dilutions, always add the stock solution to the diluent.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and

date of preparation.

Storage: Store stock solutions at -20°C, protected from light.

Disposal Plan
Proper disposal of Cy5 dimethyl and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with Cy5 dimethyl, including unused solid

compound, solutions, and disposable lab supplies (e.g., pipette tips, gloves), must be

collected in a designated, clearly labeled hazardous waste container.

Container Management: The hazardous waste container should be kept closed when not in

use and stored in a secondary containment bin in a designated waste accumulation area.
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Institutional Protocols: Follow your institution's specific guidelines for the disposal of

chemical waste. Do not dispose of Cy5 dimethyl down the drain or in the regular trash.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Cy5 dimethyl, from

initial preparation to final waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1670620?utm_src=pdf-body
https://www.benchchem.com/product/b1670620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Cy5 Dimethyl
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Caption: Workflow for the safe handling of Cy5 dimethyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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